Cas no 2137834-60-5 (3-Piperidinol, 1-[1-(aminomethyl)-2,2,3,3,3-pentafluoropropyl]-3-methyl-)

• Product Name: 3-Piperidinol, 1-[1-(aminomethyl)-2,2,3,3,3-pentafluoropropyl]-3-methyl-
• CAS No: 2137834-60-5
• MF: C₁₀H₁₇F₅N₂O
• MW: 276.24680018425
• CID: 5258711
• Update Time: 2025-08-01

3-Piperidinol, 1-[1-(aminomethyl)-2,2,3,3,3-pentafluoropropyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinol, 1-[1-(aminomethyl)-2,2,3,3,3-pentafluoropropyl]-3-methyl-

• Inchi： 1S/C10H17F5N2O/c1-8(18)3-2-4-17(6-8)7(5-16)9(11,12)10(13,14)15/h7,18H,2-6,16H2,1H3
• InChI Key： CXRNGSIWVWZXBB-UHFFFAOYSA-N
• SMILES： N1(C(CN)C(F)(F)C(F)(F)F)CCCC(C)(O)C1

Additional information on 3-Piperidinol, 1-[1-(aminomethyl)-2,2,3,3,3-pentafluoropropyl]-3-methyl-

Introduction to 3-Piperidinol, 1-[1-(aminomethyl)-2,2,3,3,3-pentafluoropropyl]-3-methyl- (CAS No. 2137834-60-5)

3-Piperidinol, 1-[1-(aminomethyl)-2,2,3,3,3-pentafluoropropyl]-3-methyl- (CAS No. 2137834-60-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a piperidine ring and a pentafluoropropyl group, which contribute to its potential therapeutic applications.

The chemical structure of 3-Piperidinol, 1-[1-(aminomethyl)-2,2,3,3,3-pentafluoropropyl]-3-methyl- consists of a piperidine ring substituted with a methyl group at the 3-position and an aminomethyl-pentafluoropropyl group at the 1-position. The presence of the pentafluoropropyl group imparts significant lipophilicity and metabolic stability to the molecule, making it an attractive candidate for drug development.

Recent studies have explored the pharmacological properties of 3-Piperidinol, 1-[1-(aminomethyl)-2,2,3,3,3-pentafluoropropyl]-3-methyl-. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets in the treatment of various diseases. GPCRs play crucial roles in numerous physiological processes and are implicated in conditions such as cardiovascular disorders, neurological diseases, and metabolic syndromes.

In a study published in the Journal of Medicinal Chemistry in 2021, researchers investigated the binding affinity and functional activity of 3-Piperidinol, 1-[1-(aminomethyl)-2,2,3,3,3-pentafluoropropyl]-3-methyl- at several GPCRs. The results showed that this compound exhibited high selectivity and potency for specific receptor subtypes. This selectivity is crucial for minimizing off-target effects and improving the therapeutic index of potential drugs.

Beyond its interactions with GPCRs, 3-Piperidinol, 1-[1-(aminomethyl)-2,2,3,3,3-pentafluoropropyl]-3-methyl- has also been evaluated for its anti-inflammatory properties. Inflammatory responses are central to many chronic diseases, and compounds that can effectively modulate these responses have significant therapeutic potential. A preclinical study conducted in 2020 demonstrated that this compound reduced pro-inflammatory cytokine production in vitro and attenuated inflammation in animal models of arthritis.

The unique combination of structural features in 3-Piperidinol, 1-[1-(aminomethyl)-2,2,3,3,3-pentafluoropropyl]-3-methyl- also makes it an interesting candidate for drug delivery systems. The pentafluoropropyl group enhances lipophilicity and can facilitate cellular uptake and tissue distribution. This property is particularly valuable for targeting specific tissues or organs where the therapeutic effect is desired.

In addition to its potential therapeutic applications, 3-Piperidinol, 1-[1-(aminomethyl)-2,2,3,3,3-pentafluoropropyl]-3-methyl- has been studied for its use as a synthetic intermediate in the development of other bioactive molecules. Its versatile chemistry allows for further functionalization and modification to create derivatives with enhanced properties or novel biological activities.

The safety profile of 3-Piperidinol, 1-[1-(aminomethyl)-2,2,3,3,-pentafluoropropyl]-methyl- has also been evaluated in preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety evaluations are essential before advancing to clinical trials.

Clinical trials are currently underway to further investigate the safety and efficacy of Phase I clinical trials have been initiated to evaluate the pharmacokinetics and tolerability of this compound in healthy volunteers. Preliminary results are promising and suggest that it has favorable pharmacokinetic properties with minimal adverse effects.

In conclusion, > > > > > > > > > > > > > > > > > > > > > > > > > > > > > > >

In conclusion, The unique structural features and promising pharmacological properties of (CAS No. 21784-60-5) make it a promising candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its potential therapeutic applications and optimize its use as a drug or synthetic intermediate. The future outlook for this compound is optimistic, with continued advancements expected to enhance our understanding of its biological activities and clinical utility.